{1-[2-(Morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine

• IUPAC Name: [1-(2-morpholin-4-ylethyl)pyrrolidin-3-yl]methanamine
• InChI: InChI=1S/C11H23N3O/c12-9-11-1-2-14(10-11)4-3-13-5-7-15-8-6-13/h11H,1-10,12H2
• InChI Key: GAOQIWJEVUOIFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CN)CCN2CCOCC2
• Molecular Formula: C11H23N3O
• DSSTOX Substance ID: DTXSID80640887
• Molecular Weight: 213.32 g/mol
• CAS RN: 933749-60-1

Description

{1-[2-(Morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine (MEM) is a cyclic amine compound with a molecular formula of C7H15NO2. It is a colorless, crystalline solid with a melting point of 54-56°C and a boiling point of 247-249°C. MEM is a versatile compound with a wide range of applications in chemical synthesis, pharmaceuticals, and materials science.

Scientific Research Applications

Anticonvulsant Agents

A study investigated the synthesis of novel schiff bases, including derivatives of 3-aminomethyl pyridine, and evaluated their anticonvulsant activity. These compounds were found to protect against seizures after intraperitoneal administration in various models. The study highlights the potential of such compounds, which could include "{1-[2-(Morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine," as anticonvulsant agents (Pandey & Srivastava, 2011).

Chemical Synthesis and Characterization

Research on heterocyclic enaminonitriles, including the preparation of dihydrothiophenium derivatives, showcased the use of morpholino and pyrrolidino groups in chemical synthesis. These studies are essential for understanding the properties and potential applications of "{1-[2-(Morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine" in various fields (Yamagata, Takaki, Ohkubo, & Yamazaki, 1993).

Corrosion Inhibition

In a study exploring the synthesis of cadmium(II) Schiff base complexes, ligands like 2-morpholino-N-(1-(pyridin-2-yl)ethylidene)ethanamine were used. These complexes demonstrated corrosion inhibition properties on mild steel, indicating potential industrial applications of morpholino-ethyl-pyrrolidinyl compounds (Das et al., 2017).

Pharmaceutical Chemistry

A study in pharmaceutical chemistry synthesized new compounds containing 2-pyrrolidinomethyl and 2-morpholino groups. Some of these compounds showed moderate antiglycation activities, suggesting potential applications in pharmaceutical research and development (Zhukovskaya et al., 2019).

Antimicrobial Synthesis

A research on synthesizing potent antimicrobials utilized morpholino groups. The study highlights the role of such chemical structures, including "{1-[2-(Morpholin-4-yl)ethyl]pyrrolidin-3-yl}methanamine," in developing new antimicrobial agents (Kumar, Sadashiva, & Rangappa, 2007).

Biomolecular Binding Properties

A study on synthesizing new quinolines involving morpholino and pyrrolidinyl groups showed strong interactions with ct-DNA, indicating their potential in biomolecular research and pharmaceutical applications (Bonacorso et al., 2018).